Cas no 2694723-11-8 (2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline)

• Product Name: 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline
• CAS No: 2694723-11-8
• MF: C₈H₆BrClF₃NO
• MW: 304.491550922394
• CID: 5613922
• PubChem ID: 165940911
• Update Time: 2025-07-01

2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline
• EN300-33048039
• 2694723-11-8

• Inchi： 1S/C8H6BrClF3NO/c1-14-7-5(9)2-4(3-6(7)10)15-8(11,12)13/h2-3,14H,1H3
• InChI Key： GDJXFTSDEVYNSQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC)Cl)OC(F)(F)F

Computed Properties

• Exact Mass: 302.92734g/mol
• Monoisotopic Mass: 302.92734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline

Professional Introduction to 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline (CAS No. 2694723-11-8)

2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2694723-11-8, belongs to a class of aromatic amines that incorporate halogen atoms and fluorine-containing substituents, which are known to enhance the metabolic stability and binding affinity of drug candidates.

The molecular structure of 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline consists of a benzene ring substituted with a bromine atom at the 2-position, a chlorine atom at the 6-position, a methyl group at the N-position, and a trifluoromethoxy group at the 4-position. This particular arrangement of substituents makes it an intriguing candidate for further investigation in the development of novel therapeutic agents. The presence of multiple halogen atoms, especially bromine and chlorine, is strategically important as these elements can influence the reactivity and selectivity of the compound in various chemical transformations.

In recent years, there has been growing interest in the synthesis and application of halogenated aromatic compounds due to their broad spectrum of biological activities. For instance, compounds containing bromine and chlorine substituents have been shown to exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The trifluoromethoxy group further enhances these properties by increasing the lipophilicity and metabolic stability of the molecule. These features make 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline is its potential as a building block for more complex molecules. The halogenated aromatic core can be further functionalized through various chemical reactions, such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These reactions allow chemists to modify the structure of the compound in a controlled manner, enabling the synthesis of novel derivatives with tailored biological activities.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline, with its unique structural features, could serve as a lead compound for designing inhibitors that interact with biological targets such as kinases, transcription factors, and other enzymes relevant to cancer, inflammation, and infectious diseases. The halogen atoms provide multiple sites for interaction with biological targets, while the trifluoromethoxy group enhances binding affinity through electrostatic and hydrophobic interactions.

Recent studies have demonstrated that halogenated aromatic compounds can exhibit significant pharmacological effects by modulating enzyme activity and receptor binding. For example, some brominated anilines have been found to inhibit tyrosine kinases, which are overexpressed in many cancer cells. Similarly, chlorinated anilines have shown promise in treating inflammatory diseases by inhibiting cyclooxygenase enzymes. The structural features of 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline suggest that it may possess similar inhibitory properties, making it a valuable candidate for further pharmacological investigation.

The synthesis of 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline involves several key steps that highlight its complexity and synthetic utility. The starting material is typically an aniline derivative that undergoes sequential halogenation at specific positions on the benzene ring. The introduction of bromine and chlorine atoms requires careful control of reaction conditions to ensure regioselectivity. Subsequent methylation at the nitrogen position followed by the addition of a trifluoromethoxy group completes the synthesis. Each step must be optimized to achieve high yields and purity, which are critical for pharmaceutical applications.

The use of advanced synthetic techniques has enabled chemists to produce increasingly complex halogenated aromatic compounds with high precision. For instance, palladium-catalyzed cross-coupling reactions have become indispensable tools for constructing biaryl structures found in many biologically active molecules. These reactions allow for the efficient coupling of aryl halides with other aryl fragments under mild conditions. The ability to perform such transformations on 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline opens up numerous possibilities for generating novel derivatives with enhanced pharmacological properties.

In conclusion, 2-bromo-6-chloro-N-methyl-4-(trifluoromethoxy)aniline(CAS No. 2694723-11-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of halogen atoms and fluorine-containing substituents makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases. The synthetic strategies employed in its preparation highlight its versatility as a building block for more complex molecules.